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Compound of Interest

Compound Name: 3-Acetylheptane-2,6-dione

CAS No.: 29214-57-1

Cat. No.: B1605687

Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 3-acetylheptane-2,6-dione, a β-triketone of interest

in various chemical and pharmaceutical research fields. From its fundamental chemical identity

to its synthesis, characterization, and potential applications, this document serves as a

technical resource for laboratory and development work.

Chemical Identity and Nomenclature
The correct IUPAC name for the compound often referred to as 3-acetyl-2,6-heptanedione is 3-
acetylheptane-2,6-dione.[1] This nomenclature follows the standard rules of organic

chemistry, where the heptane backbone is numbered to give the lowest possible locants to the

principal functional groups, the ketones. The acetyl group is then named as a substituent at the

number 3 position.

This molecule belongs to the class of β-triketones, characterized by three carbonyl groups

where at least two are separated by a single carbon atom. This structural motif is responsible

for its unique chemical reactivity and biological activity.
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Molecular Structure and Properties:

Property Value Source

Molecular Formula C₉H₁₄O₃ [1][2]

Molecular Weight 170.21 g/mol [1]

CAS Number 29214-57-1 [1][2]

Appearance Liquid (predicted) [3]

Boiling Point 97-101 °C at 0.8 Torr [2]

Density 1.008 g/cm³ [2]

Refractive Index 1.432 [2]

Vapor Pressure 0.00128 mmHg at 25°C [2]

Synthesis of 3-Acetylheptane-2,6-dione
The synthesis of 3-acetylheptane-2,6-dione can be achieved through various organic

reactions. A common and effective method is the Michael addition, a conjugate addition of a

nucleophile to an α,β-unsaturated carbonyl compound.

A plausible synthetic route involves the base-catalyzed Michael addition of a β-diketone, such

as acetylacetone (2,4-pentanedione), to an α,β-unsaturated ketone, like methyl vinyl ketone.

The reaction proceeds through the formation of an enolate from acetylacetone, which then acts

as the nucleophile.

A Russian patent (RU2494810C1) describes a method for obtaining 3-acetylheptane-2,6-
dione.[4] While a full translation is not readily available, the patent highlights the importance of

this compound and suggests a specific catalytic method for its preparation.
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Caption: Conceptual workflow for the synthesis of 3-acetylheptane-2,6-dione via Michael

addition.

Detailed Experimental Protocol (Hypothetical, based on related procedures):

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel is charged with a solution of sodium ethoxide in

ethanol.

Enolate Formation: Acetylacetone is added dropwise to the cooled ethoxide solution under

an inert atmosphere (e.g., nitrogen or argon). The mixture is stirred for 30 minutes to ensure

complete formation of the acetylacetonate enolate.

Michael Addition: Methyl vinyl ketone is then added dropwise to the reaction mixture at a

controlled temperature. The reaction is typically exothermic and may require external cooling

to maintain the desired temperature. The mixture is stirred for several hours until the reaction

is complete (monitored by TLC or GC).

Quenching and Extraction: The reaction is quenched by the addition of a dilute acid (e.g.,

HCl). The product is then extracted into an organic solvent such as ethyl acetate. The

organic layers are combined, washed with brine, and dried over anhydrous sodium sulfate.
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Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield pure 3-acetylheptane-2,6-dione.

Spectroscopic Characterization
Accurate characterization of 3-acetylheptane-2,6-dione is crucial for its identification and

quality control. The following are expected spectroscopic data based on its structure and

information from spectral databases.

1H NMR Spectroscopy:

The 1H NMR spectrum is expected to show signals corresponding to the different proton

environments in the molecule. Due to keto-enol tautomerism common in β-dicarbonyl

compounds, the spectrum may be complex, showing signals for both the keto and enol forms.

Expected 1H NMR Signals (Keto form):

Methyl protons (acetyl groups): Singlets around δ 2.1-2.3 ppm.

Methylene protons: Triplets or multiplets in the range of δ 2.5-2.9 ppm.

Methine proton: A triplet or multiplet around δ 3.5-3.8 ppm.

13C NMR Spectroscopy:

The 13C NMR spectrum will provide information about the carbon skeleton.

Expected 13C NMR Signals (Keto form):

Carbonyl carbons: Signals in the range of δ 200-210 ppm.

Methine carbon: A signal around δ 60-70 ppm.

Methylene carbons: Signals in the range of δ 30-45 ppm.

Methyl carbons: Signals around δ 25-30 ppm.

Mass Spectrometry:
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The electron ionization mass spectrum (EI-MS) will show the molecular ion peak (M⁺) at m/z

170, corresponding to the molecular weight of the compound.[5] Fragmentation patterns will be

consistent with the loss of acetyl and other alkyl fragments. The NIST WebBook provides

access to the mass spectrum of 2,6-heptanedione, 3-acetyl-.[5]

Infrared (IR) Spectroscopy:

The IR spectrum will be characterized by strong absorption bands corresponding to the

carbonyl groups.

Expected IR Absorption Bands:

C=O stretching (ketones): Strong, sharp peaks in the region of 1700-1740 cm⁻¹.

C-H stretching (alkane): Bands in the range of 2850-3000 cm⁻¹.

The NIST WebBook provides an experimental condensed phase IR spectrum for 2,6-

heptanedione, 3-acetyl-.[5]

Analytical Methods
The purity and concentration of 3-acetylheptane-2,6-dione can be determined using various

analytical techniques, primarily chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful tool for the separation and identification of volatile compounds like 3-
acetylheptane-2,6-dione. A non-polar capillary column (e.g., DB-5ms) can be used for

separation, with the mass spectrometer providing definitive identification based on the mass

spectrum and retention time.

High-Performance Liquid Chromatography (HPLC):

HPLC with UV detection is a suitable method for the quantification of β-triketones.[6][7][8] A

reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of

acetonitrile and water, often with a small amount of acid (e.g., acetic or formic acid) to improve

peak shape. Detection is usually performed at a wavelength where the carbonyl groups show

significant absorbance (around 220-280 nm).
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Caption: General analytical workflow for the analysis of 3-acetylheptane-2,6-dione.

Applications in Drug Development and Biological
Activity
β-Triketones are a class of compounds with diverse biological activities. They are known to

inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in the

tyrosine catabolism pathway.[9] This inhibitory activity is the basis for the use of some synthetic

β-triketones as herbicides.

The structural similarity of 3-acetylheptane-2,6-dione to naturally occurring and synthetic

HPPD inhibitors suggests its potential as a lead compound in the development of new

therapeutic agents.[9] Inhibition of HPPD has been explored as a target for the treatment of

tyrosinemia type I, a rare genetic disorder.

Furthermore, related structures containing the acetyl-dione motif have been investigated for a

range of pharmacological activities, including antimicrobial and anti-inflammatory effects.[10]

While specific studies on the biological activity of 3-acetylheptane-2,6-dione are limited in the

public domain, its chemical structure warrants further investigation for potential applications in

medicinal chemistry. The dione functionality can act as a scaffold for the synthesis of more

complex molecules with therapeutic potential.[11]

Safety and Handling
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As with any chemical, proper safety precautions should be taken when handling 3-
acetylheptane-2,6-dione. Although a specific Safety Data Sheet (SDS) for this compound is

not readily available, information from related diones and ketones can provide guidance.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately

with plenty of water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat and sources of ignition.[12]

Fire Safety: Based on related compounds, it may be a flammable liquid. Keep away from

open flames and sparks. Use appropriate fire extinguishers (e.g., dry chemical, CO₂, or

foam).[13]

For more detailed safety information, it is recommended to consult the SDS of structurally

similar compounds such as 2,6-heptanedione[14] or other β-diketones.

Conclusion
3-Acetylheptane-2,6-dione is a fascinating molecule with a rich chemistry and potential for

various applications. This guide has provided a comprehensive overview of its nomenclature,

synthesis, characterization, and potential uses, with a focus on providing a technical resource

for researchers. Further studies are warranted to fully elucidate its biological activities and

explore its potential in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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